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Compound of Interest

Compound Name: N, 3-dimethylbenzamide

Cat. No.: B1606553

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,3-Dimethylbenzamide is an organic compound belonging to the class of substituted
benzamides. Its formal IUPAC name is N,3-dimethylbenzamide.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis, and analytical characterization,
tailored for professionals in research and development. While it serves as an intermediate in
the synthesis of various organic compounds, its direct biological activities are not extensively
documented in publicly available literature.[2]

Chemical Identity

The structure of N,3-dimethylbenzamide consists of a benzene ring substituted with a methyl
group at the meta (3-) position and an N-methylcarboxamide group.

Physicochemical and Spectroscopic Data

Quantitative data for N,3-dimethylbenzamide is summarized below. This information is critical
for its application in synthesis, purification, and analytical identification.

Properties Summary
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Property Value Source

IUPAC Name N,3-dimethylbenzamide PubChem[1]
CAS Number 74786-81-5 PubChem([1]
Molecular Formula CoH11NO PubChem[1]
Molecular Weight 149.19 g/mol PubChem[1]
Canonical SMILES CC1=CC(=CC=C1)C(=O)NC PubChem([1]
InChl Key WKSODUARKWEHQz PubChem[1]
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Table 1: Key identifiers and properties of N,3-dimethylbenzamide.

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of N,3-
dimethylbenzamide.

Technique Data Highlights Source

Spectra available for structural
13C NMR o PubChem[1]
confirmation.

Mass Spectrometry GC-MS data available. PubChem[1]

Table 2: Summary of available spectroscopic data.

Synthesis and Experimental Protocols

The synthesis of substituted benzamides can be achieved through various standard organic
chemistry reactions. A common and reliable method is the amidation of a corresponding
carboxylic acid or its activated derivative.

General Synthesis Pathway: Amidation of 3-
Methylbenzoic Acid
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A prevalent method for synthesizing N,3-dimethylbenzamide involves the reaction of 3-
methylbenzoyl chloride (an activated form of 3-methylbenzoic acid) with methylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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